2-(2-Bromoethyl)-4-methylphthalazin-1(2H)-one

• CAS No.: 113582-13-1
• Molecular Formula: C11H11BrN2O
• Molecular Weight: 267.12 g/mol
• IUPAC Name: 2-(2-bromoethyl)-4-methylphthalazin-1-one
• InChI: InChI=1S/C11H11BrN2O/c1-8-9-4-2-3-5-10(9)11(15)14(13-8)7-6-12/h2-5H,6-7H2,1H3
• InChI Key: DLHGRUHYYFLVCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=CC=CC=C12)CCBr

Description

2-(2-Bromoethyl)-4-methylphthalazin-1(2H)-one is a useful research compound. Its molecular formula is C11H11BrN2O and its molecular weight is 267.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methyl-(2H)-phthalazin-1-one (6 g) and sodium hydride (1.5 g, 60% in oil) in dimethylformamide (DMF) were stirred at room temperature until hydrogen evolution ceased. To this suspension was added a five fold excess of 1,2-dibromoethane (25 ml) and stirring was continued for a further 2 hours. The solvent was removed and the residue taken up in ethyl acetate, washed twice with brine, dried (MgSO4) and evaporated. Chromatography on silica [Merck `Kieselgel 60` (Trade Mark)] eluting with methylene chloride containing methanol (0% up to 5%) gave, after collection and evaporation of appropriate fractions, a solid which was recrystallised from ethanol to give the title compound, yield 6.25 g, m.p. 102°-103°, used in the next stage.